Cas no 626234-03-5 (7H-Furo[3,2-g][1]benzopyran-6-carboxylic acid, 9-hydroxy-7-oxo-)

• Product Name: 7H-Furo[3,2-g][1]benzopyran-6-carboxylic acid, 9-hydroxy-7-oxo-
• CAS No: 626234-03-5
• MF: C₁₂H₆O₆
• MW: 246.17244386673
• CID: 437597
• PubChem ID: 19828323
• Update Time: 2025-04-19

7H-Furo[3,2-g][1]benzopyran-6-carboxylic acid, 9-hydroxy-7-oxo- Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-6-carboxylic acid, 9-hydroxy-7-oxo-
• 9-hydroxy-7-oxofuro[3,2-g]chromene-6-carboxylic acid
• 626234-03-5
• DTXSID40600386
• SCHEMBL7066529
• 9-Hydroxy-7-oxo-7H-furo[3,2-g][1]benzopyran-6-carboxylic acid

• Inchi： 1S/C12H6O6/c13-8-9-5(1-2-17-9)3-6-4-7(11(14)15)12(16)18-10(6)8/h1-4,13H,(H,14,15)
• InChI Key： HGYBXPMGKGAOMR-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)=CC2C=C3C=COC3=C(C1=2)O)=O

Computed Properties

• Exact Mass: 246.01638
• Monoisotopic Mass: 246.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 96.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins